5-Amino-1-cyclohexyl-1H-pyrazole-4-carboxamide

• CAS No.: 21254-07-9
• Molecular Formula: C10H16N4O
• Molecular Weight: 208.26 g/mol
• IUPAC Name: 5-amino-1-cyclohexylpyrazole-4-carboxamide
• InChI: InChI=1S/C10H16N4O/c11-9-8(10(12)15)6-13-14(9)7-4-2-1-3-5-7/h6-7H,1-5,11H2,(H2,12,15)
• InChI Key: NEMOBXGSUJGZAF-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)N2C(=C(C=N2)C(=O)N)N

Description

5-Amino-1-cyclohexyl-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C10H16N4O and its molecular weight is 208.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

18 ml of 30% strength hydrogen peroxide solution are added to a solution of 5-amino-1-cyclohexyl-1H-pyrazole-4-carbonitrile (1.86 g, 9.81 mmol) in a mixture of 73 mi of ethanol and 90 ml of concentrated aqueous ammonia solution at room temperature, and the mixture is stirred at room temperature for 1 h. The nonaqueous solvents are then stripped off in a rotary evaporator. The product precipitates as solids from the remaining mixture and is filtered off with suction, washed with a little water and dried under high vacuum.

Synthesis routes and methods II

Procedure details

18 ml of 30% strength hydrogen peroxide solution are added to a solution of 5-amino-1-cyclohexyl-1H-pyrazole-4-carbonitrile (1.86 g, 9.81 mmol) in a mixture of 73 ml of ethanol and 90 ml of concentrated aqueous ammonia solution at room temperature, and the mixture is stirred at room temperature for 1 h. The nonaqueous solvents are then stripped off in a rotary evaporator. The product precipitates as solids from the remaining mixture and is filtered off with suction, washed with a little water and dried under high vacuum.